![molecular formula C9H14O2 B041975 Ethyl bicyclo[3.1.0]hexane-6-carboxylate CAS No. 72229-06-2](/img/structure/B41975.png)
Ethyl bicyclo[3.1.0]hexane-6-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of ethyl bicyclo[3.1.0]hexane-6-carboxylate derivatives has been accomplished through several innovative methods. One novel approach involves an efficient retro-Diels-Alder strategy for preparing enantiomerically pure bicyclo[3.1.0]hexane-2-one-6-carboxylic acid ethyl ester, highlighting the retro-Diels-Alder reaction as a key step (Moher, 1996). Additionally, catalytic cyclopropanation of cyclopentenone using 1,1,3,3-tetramethylguanidine (TMG) as a catalyst has been applied for the synthesis, demonstrating high yield and diastereoselectivity (Zhang, Moher, & Zhang, 2007).
Molecular Structure Analysis
The molecular structure of ethyl bicyclo[3.1.0]hexane-6-carboxylate derivatives has been elucidated through crystallography, revealing interesting conformational aspects. For example, the structure of 6,6-dimethyl-4-trichloromethyl-3-oxa-bicyclo[3.1.0]hexan-2-one-1-carboxylic acid ethyl ester showcases an interplanar angle formed by the lactone and the cyclopropane rings (Böcskei et al., 1998).
Chemical Reactions and Properties
Ethyl bicyclo[3.1.0]hexane-6-carboxylate undergoes various chemical reactions that highlight its reactivity and potential as a synthetic intermediate. The Prins reaction of ethyl bicyclo[2.2.1]-hept-5-en-2-carboxylate has been explored, leading to products through a Wagner-Meerwein type rearrangement (Wu, 1982). Moreover, oxidative scission reactions with RuO4 have demonstrated the compound's susceptibility to oxidative ring opening (Graziano, Lasalvia, Piccialli, & Sica, 1996).
Scientific Research Applications
Solvolysis Research : It is used in the solvolysis of tricyclo[3.1.0.0^2,6]hex-3-yl and bicyclo[2.1.1]hex-2-yl sulfonates (Bentley et al., 1993).
Cyclopropanation Reactions : In the realm of organic synthesis, it's utilized in intra- and intermolecular Kulinkovich cyclopropanation reactions of carboxylic esters with olefins (Kim, Sung, & Cha, 2003).
Regioisomer Synthesis : It is instrumental in synthesizing regioisomers and derivatives of 1-(propergyl)-pyridinium-3-olate (Aboelnaga, Hagar, & Soliman, 2016).
Liquid Crystalline Compounds : This compound is used in preparing novel liquid crystalline compounds with decreased transition temperatures and comparable dielectric and optical anisotropies (Kozhushkov et al., 2004).
Synthesis of Cyclopentanone : It plays a role in the efficient synthesis of α-hydroxyl cyclopentanone 2 (Zhang, Moher, & Zhang, 2007).
Bicyclo[2.1.0]pentanes Synthesis : Ethyl bicyclo[3.1.0]hexane-6-carboxylate is used in synthesizing various bicyclo[2.1.0]pentanes, including exo- and endo-stereoisomers and their derivatives (Brook & Brophy, 1985).
Enantiospecific Synthesis : It's used in the enantiospecific synthesis of substituted bicyclo [2.1.1]hexane-1-carboxylic acids and esters (Martínez et al., 1993).
Biological Activities : Bicyclo[3.1.0]hexane core structures, which include Ethyl bicyclo[3.1.0]hexane-6-carboxylate, have diverse biological activities and have been used as intermediates in natural compound synthesis, bioactive compounds, novel materials, and catalysts (Jimeno et al., 2011).
Pyrethroid-Type Intermediate : It is also identified as a potential pyrethroid-type intermediate (Böcskei et al., 1998).
Antimalarial and Antimycobacterial Activities : Ethyl 5-phenyl-6-oxa-1-azabicyclo[3.1.0]hexane-2-carboxylate derivatives exhibit antimalarial, antimycobacterial, and cytotoxic activities against Vero cells (Ningsanont et al., 2003).
Mechanism of Action
Target of Action
Ethyl bicyclo[3.1.0]hexane-6-carboxylate is a complex organic compound that has been synthesized for use in various chemical reactions . .
Mode of Action
The mode of action of ethyl bicyclo[3.1.0]hexane-6-carboxylate is primarily through its interaction with other organic compounds in chemical reactions . It is synthesized via a (3 + 2) annulation of cyclopropenes with cyclopropylanilines . This reaction is facilitated by an organic or an iridium photoredox catalyst and blue LED irradiation .
Biochemical Pathways
The biochemical pathways influenced by ethyl bicyclo[31It is used to prepare penicillin bicyclic acrylate brl 56173, which is highly stable to β-lactamase .
Result of Action
The result of the action of ethyl bicyclo[3.1.0]hexane-6-carboxylate is the production of a range of cyclopropene and cyclopropylaniline derivatives . These derivatives are important building blocks for medicinal chemistry .
properties
IUPAC Name |
ethyl bicyclo[3.1.0]hexane-6-carboxylate | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H14O2/c1-2-11-9(10)8-6-4-3-5-7(6)8/h6-8H,2-5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VVKKUHDTEJVVHE-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1C2C1CCC2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30508488 | |
Record name | Ethyl bicyclo[3.1.0]hexane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30508488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
154.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl bicyclo[3.1.0]hexane-6-carboxylate | |
CAS RN |
72229-06-2 | |
Record name | Ethyl bicyclo[3.1.0]hexane-6-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30508488 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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